Cas no 206768-78-7 (Benzenemethanamine, 4-methoxy-N-(phenylmethylene)-, (E)-)

• Product Name: Benzenemethanamine, 4-methoxy-N-(phenylmethylene)-, (E)-
• CAS No: 206768-78-7
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 1395493
• PubChem ID: 10966189
• Update Time: 2025-04-20

Benzenemethanamine, 4-methoxy-N-(phenylmethylene)-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-methoxy-N-(phenylmethylene)-, (E)-
• G30581
• N-[(4-methoxyphenyl)methyl]-1-phenylmethanimine
• 206768-78-7
• (4-methoxy-benzyl)-[1-phenyl-meth-(E)-ylidene]-amine
• UHERNABOIPEDIY-LFIBNONCSA-N
• (E)-N-(4-Methoxybenzyl)-1-phenylmethanimine
• SCHEMBL8544003
• (E)-N-Benzylidene-1-(4-methoxyphenyl)methanamine
• Benzenemethanamine, 4-methoxy-N-(phenylmethylene)-
• 31490-38-7
• SCHEMBL10322462
• HS-6987
• EN300-6734182
• (E)-[(4-methoxyphenyl)methyl](phenylmethylidene)amine
• p-methoxybenzalbenzylamine
• DTXSID60450123

• Inchi： 1S/C15H15NO/c1-17-15-9-7-14(8-10-15)12-16-11-13-5-3-2-4-6-13/h2-11H,12H2,1H3/b16-11+
• InChI Key： UHERNABOIPEDIY-LFIBNONCSA-N
• SMILES： O(C)C1C=CC(=CC=1)C/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59